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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodine, or 1-dodecylguanidinium acetate, is a fungicide and bactericide with a long history of

use in agriculture. Understanding its stability under various environmental conditions is crucial

for predicting its persistence, efficacy, and potential environmental fate. This technical guide

provides a comprehensive overview of the stability of dodine with a focus on the influence of

pH and temperature. The information presented herein is synthesized from publicly available

regulatory documents and scientific literature.

Chemical and Physical Properties
A foundational understanding of dodine's chemical and physical properties is essential for

interpreting its stability profile.
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Property Value Reference

Molecular Formula C₁₅H₃₃N₃O₂ [1]

Molecular Weight 287.4 g/mol [1]

Melting Point 133.2°C [1]

Boiling Point

Decomposition occurs at

approximately 200°C before

boiling point is reached.

[1]

Water Solubility (20.0 ± 0.5°C)
0.87 g/L at pH 4.9; 0.93 g/L at

pH 6.9; 0.79 g/L at pH 9.1
[1]

Stability of Dodine in Aqueous Solutions: Influence
of pH
Dodine is notably stable in aqueous environments under a range of pH conditions at ambient

temperature. Hydrolysis studies conducted in sterile, dark conditions have shown that dodine
undergoes very slow degradation.

A study on the hydrolysis rate of dodine hydrochloride (97.5% purity) at 25°C demonstrated no

significant hydrolysis after 30 days at pH 4, 7, and 9.[1] The estimated half-lives from this study

highlight the compound's resilience to hydrolytic degradation.

pH Buffer
Temperature
(°C)

Estimated
Half-Life
(days)

Reference

5 25 576 [1]

7 HEPES 25 914 [1]

7 Tris 25 No degradation [1]

9 25 1198 [1]
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These long half-lives indicate that dodine is a persistent molecule in aqueous systems at room

temperature, largely independent of the pH within the tested range. It is stable under

moderately acidic or alkaline conditions.[2][3]

Thermal Stability of Dodine
Information regarding the thermal degradation kinetics of dodine is limited in the public

domain. However, it is known that dodine decomposes at a high temperature.

Parameter Value Reference

Decomposition Temperature ~200°C [1]

While specific degradation rate constants at various temperatures are not readily available in

the reviewed literature, the high decomposition temperature suggests that dodine is thermally

stable under typical environmental and storage conditions. The inhalation hazard of dodine
may increase at higher temperatures.[4]

Degradation Pathways
The degradation of dodine is a slow process that primarily occurs through oxidation and

hydrolysis.[5] The metabolism in plants suggests a pathway involving successive oxidation and

hydrolysis, ultimately leading to the formation of carbon dioxide (CO₂) and ammonia (NH₃).[5]

Intermediate degradation products that have been identified include guanidine and urea.[3][5]
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Caption: Simplified proposed degradation pathway of dodine.

Experimental Protocols
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The stability of dodine is typically assessed through hydrolysis studies and thermal

degradation analyses. The following outlines a general approach based on methodologies cited

in the literature.

Hydrolysis Study Protocol
Objective: To determine the rate of hydrolysis of dodine in aqueous solutions at different pH

levels.

Materials:

Dodine (analytical standard)

Sterile, purified water

Buffer solutions (e.g., pH 4, 7, and 9)

Constant temperature incubator or water bath

Analytical instrumentation (e.g., High-Performance Liquid Chromatography with Mass

Spectrometry (HPLC-MS) or Gas Chromatography with Mass-Selective Detection (GC-

MSD))

Procedure:

Prepare buffered aqueous solutions of dodine at a known concentration.

Incubate the solutions at a constant temperature (e.g., 25°C) in the dark to prevent

photodegradation.

Withdraw aliquots at specified time intervals (e.g., 0, 7, 14, 30 days).

Analyze the concentration of dodine in each aliquot using a validated analytical method.

Determine the rate of degradation and calculate the half-life at each pH.
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Caption: General experimental workflow for a dodine hydrolysis study.

Analytical Methods
Accurate quantification of dodine is critical for stability studies. Commonly employed methods

include:

Gas Chromatography with Mass-Selective Detection (GC-MSD): This method often involves

a derivatization step to improve the volatility and chromatographic behavior of dodine.[5]

Liquid Chromatography/Mass Spectrometry (LC/MS/MS): A sensitive and specific method for

the direct analysis of dodine in aqueous and biological matrices.[5]
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Conclusion
Dodine is a chemically stable compound, particularly with respect to hydrolysis across a range

of environmentally relevant pH values at ambient temperature. Its degradation is a slow

process, yielding simpler molecules like guanidine, urea, and ultimately carbon dioxide and

ammonia. While it exhibits high thermal stability with a decomposition temperature around

200°C, there is a notable lack of public data on its degradation kinetics at various

temperatures. Further research in this area would be invaluable for a more complete

understanding of dodine's stability profile, enabling the calculation of activation energies and

more precise predictions of its persistence under varying thermal conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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